![molecular formula C22H17FN4O2S B2527587 2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(3-(2-methylthiazol-4-yl)phenyl)acetamide CAS No. 1251560-87-8](/img/structure/B2527587.png)
2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(3-(2-methylthiazol-4-yl)phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(3-(2-methylthiazol-4-yl)phenyl)acetamide is a useful research compound. Its molecular formula is C22H17FN4O2S and its molecular weight is 420.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Novel Chemical Derivatives
Researchers have developed general routes for synthesizing a novel class of pyridazin-3-one derivatives, showcasing the versatility of reactions involving active methylene compounds. These derivatives serve as precursors for further chemical modifications, leading to a variety of compounds with potential biological activities. The synthesis process highlights the compound's utility in creating fused azines and naphthyridine derivatives, demonstrating its role in expanding the chemical space for drug discovery and material science (Ibrahim & Behbehani, 2014).
Antimicrobial Applications
Studies reveal that derivatives of the compound exhibit significant antimicrobial activities. For instance, fluorobenzamides containing thiazole and thiazolidine show promising results against various bacterial and fungal strains. These findings suggest the compound's derivatives could be effective in developing new antimicrobial agents to combat resistant pathogens (Desai et al., 2013). Additionally, novel sulphonamide derivatives synthesized from N-(phenylsulfonyl)acetamide derivatives displayed good antimicrobial activity, further underscoring the compound's potential in antimicrobial research (Fahim & Ismael, 2019).
Anticancer Research
The synthesis and evaluation of new 3(2H)-one pyridazinone derivatives, including the compound , have been pursued for their potential anticancer activity. Molecular docking studies and in-vitro assays suggest these derivatives possess promising anticancer properties, highlighting the compound's applicability in cancer research and the development of novel oncology therapeutics (Mehvish & Kumar, 2022). Furthermore, the exploration of 5-methyl-4-phenyl thiazole derivatives for their anticancer activity emphasizes the compound's relevance in designing new agents that could contribute to cancer therapy (Evren et al., 2019).
Properties
IUPAC Name |
2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17FN4O2S/c1-14-24-20(13-30-14)16-3-2-4-18(11-16)25-21(28)12-27-22(29)10-9-19(26-27)15-5-7-17(23)8-6-15/h2-11,13H,12H2,1H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMDHZGQYTSAPFG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CS1)C2=CC(=CC=C2)NC(=O)CN3C(=O)C=CC(=N3)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17FN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.